Cas no 2228426-93-3 (2-(3-methyl-1,2-oxazol-5-yl)butanedioic acid)

• Product Name: 2-(3-methyl-1,2-oxazol-5-yl)butanedioic acid
• CAS No: 2228426-93-3
• MF: C₈H₉NO₅
• MW: 199.160762548447
• CID: 6240653
• PubChem ID: 165879710
• Update Time: 2025-06-08

2-(3-methyl-1,2-oxazol-5-yl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-1,2-oxazol-5-yl)butanedioic acid
• 2228426-93-3
• EN300-1788604

• Inchi： 1S/C8H9NO5/c1-4-2-6(14-9-4)5(8(12)13)3-7(10)11/h2,5H,3H2,1H3,(H,10,11)(H,12,13)
• InChI Key： HLDUFOBQZQIAPK-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 199.04807239g/mol
• Monoisotopic Mass: 199.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 101Ų

Additional information on 2-(3-methyl-1,2-oxazol-5-yl)butanedioic acid

Introduction to 2-(3-methyl-1,2-oxazol-5-yl)butanedioic acid (CAS No. 2228426-93-3)

2-(3-methyl-1,2-oxazol-5-yl)butanedioic acid (CAS No. 2228426-93-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The structure of 2-(3-methyl-1,2-oxazol-5-yl)butanedioic acid features a 1,2-oxazole ring fused with a butanedioic acid moiety, providing it with distinct chemical properties and reactivity profiles.

The 1,2-oxazole ring is a five-membered heterocyclic compound containing one nitrogen and one oxygen atom. This ring system is known for its stability and ability to form strong hydrogen bonds, which can influence the compound's solubility and binding affinity to various biological targets. The presence of the butanedioic acid group, also known as malic acid, adds carboxylic acid functionalities that can participate in acid-base reactions and form salts or esters. These functional groups contribute to the compound's overall polarity and solubility in both aqueous and organic solvents.

Recent studies have highlighted the potential of 2-(3-methyl-1,2-oxazol-5-yl)butanedioic acid in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The unique structure of 2-(3-methyl-1,2-oxazol-5-yl)butanedioic acid allows it to interact with viral enzymes and disrupt their replication processes.

In addition to its antiviral properties, 2-(3-methyl-1,2-oxazol-5-yl)butanedioic acid has been explored for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This makes it a promising candidate for the development of new anti-inflammatory drugs for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-(3-methyl-1,2-oxazol-5-yl)butanedioic acid typically involves multi-step processes that ensure high yields and purity. One common synthetic route involves the condensation of an appropriate aldehyde with an amine to form an imine intermediate, followed by cyclization to form the oxazole ring. Subsequent steps include the introduction of the butanedioic acid moiety through esterification or other functional group transformations. The detailed synthetic protocols are well-documented in the literature and can be adapted for large-scale production.

From a pharmacological perspective, 2-(3-methyl-1,2-oxazol-5-yl)butanedioic acid has been evaluated for its safety and efficacy in preclinical studies. Animal models have shown that this compound exhibits low toxicity and good bioavailability when administered orally or intravenously. These findings support its potential for further development into clinical trials. However, more extensive studies are needed to fully understand its pharmacokinetics and pharmacodynamics in humans.

In conclusion, 2-(3-methyl-1,2-oxazol-5-yl)butanedioic acid (CAS No. 2228426-93-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and chemical properties make it a valuable intermediate for the synthesis of novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, positioning it as a key player in the development of innovative treatments for various diseases.